Cas no 1321927-11-0 ((2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile)

• Product name: (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile
• CAS No: 1321927-11-0
• MF: C₁₉H₁₄ClN₃S
• MW: 351.852561473846
• CID: 5905047
• PubChem ID: 6138542

(2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-(4-chlorophenyl)thiazol-2-yl)-3-(o-tolylamino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-chlorophenyl)-α-[[(2-methylphenyl)amino]methylene]-, (αE)-
• (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile
• F0760-1127
• (E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-(2-methylanilino)prop-2-enenitrile
• AKOS024599119
• 1321927-11-0

• Inchi： 1S/C19H14ClN3S/c1-13-4-2-3-5-17(13)22-11-15(10-21)19-23-18(12-24-19)14-6-8-16(20)9-7-14/h2-9,11-12,22H,1H3/b15-11+
• InChI Key： KJWQVYKIPKFATF-RVDMUPIBSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(Cl)C=C2)=CS1)=C\NC1=CC=CC=C1C

Computed Properties

• Exact Mass: 351.0596963g/mol
• Monoisotopic Mass: 351.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77Ų
• XLogP3: 5.7

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 518.9±60.0 °C(Predicted)
• pka: 0.73±0.10(Predicted)

Additional information on (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile

Introduction to (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile (CAS No. 1321927-11-0)

(2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile, with the CAS number 1321927-11-0, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a thiazole ring, a chlorophenyl group, and a methylphenylamine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile can be represented as follows:

The synthesis of this compound typically involves multi-step reactions, including the formation of the thiazole ring and the subsequent functionalization with the chlorophenyl and methylphenylamine groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

In terms of its biological properties, (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been evaluated for its anti-inflammatory properties and has shown significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

Moreover, recent research has explored the potential of (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile as an antitumor agent. In vitro studies have indicated that it can induce apoptosis in cancer cells by modulating specific signaling pathways. These findings suggest that this compound may have therapeutic applications in oncology, particularly in the development of targeted therapies for solid tumors.

The pharmacokinetic profile of (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile has also been investigated. Preliminary studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for its potential use as a drug candidate, as compounds with poor pharmacokinetics often face significant challenges in clinical development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile is still in the preclinical stage, early results from animal models have been encouraging. These studies have provided valuable insights into its mechanism of action and potential therapeutic window. Further clinical trials will be necessary to confirm these findings and assess its safety profile in human subjects.

In addition to its therapeutic potential, (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile has also been studied for its use as a research tool. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating disease mechanisms and validating new drug targets. This dual role as both a therapeutic agent and a research tool underscores its importance in the field of medicinal chemistry.

The ongoing research on (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile highlights the interdisciplinary nature of modern drug discovery. Collaboration between chemists, biologists, and clinicians is essential for advancing our understanding of this compound and translating it into clinical applications. As new technologies and methodologies continue to emerge, the potential uses for this compound are likely to expand further.

In conclusion, (2E)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-3-[(2-methylphenyl)amino]prop-2-enenitrile (CAS No. 13�19�7-) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic and industrial settings. As research progresses, it is expected that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments for various conditions.